Cas no 67271-65-2 (1H-Pyrrole-3-carbonitrile, 4-acetyl-2,5-dimethyl- (9CI))
67271-65-2 structure
Product Name:1H-Pyrrole-3-carbonitrile, 4-acetyl-2,5-dimethyl- (9CI)
CAS No:67271-65-2
MF:C9H10N2O
MW:162.188501834869
CID:1017841
PubChem ID:12448471
Update Time:2025-04-20
1H-Pyrrole-3-carbonitrile, 4-acetyl-2,5-dimethyl- (9CI) Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrrole-3-carbonitrile, 4-acetyl-2,5-dimethyl- (9CI)
- 4-acetyl-2,5-dimethyl-1H-pyrrole-3-carbonitrile
- 67271-65-2
- 1H-PYRROLE-3-CARBONITRILE, 4-ACETYL-2,5-DIMETHYL-
- DB-279904
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- Inchi: 1S/C9H10N2O/c1-5-8(4-10)9(7(3)12)6(2)11-5/h11H,1-3H3
- InChI Key: QRCWLGKICRJBBR-UHFFFAOYSA-N
- SMILES: O=C(C)C1C(C#N)=C(C)NC=1C
Computed Properties
- Exact Mass: 162.079312947g/mol
- Monoisotopic Mass: 162.079312947g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 56.6Ų
1H-Pyrrole-3-carbonitrile, 4-acetyl-2,5-dimethyl- (9CI) Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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